Cas no 2034306-22-2 (5-bromo-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]furan-2-carboxamide)

5-Bromo-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]furan-2-carboxamide is a heterocyclic compound featuring a furan-carboxamide core substituted with a bromo group at the 5-position and a 1,2,4-triazole moiety. This structure imparts potential biological activity, making it of interest in medicinal chemistry and agrochemical research. The bromo-furan scaffold enhances reactivity for further functionalization, while the triazole group contributes to stability and binding affinity in target interactions. Its well-defined synthetic pathway allows for high purity and reproducibility, supporting its use in drug discovery and development. The compound’s unique combination of functional groups makes it a versatile intermediate for designing novel bioactive molecules.

5-bromo-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]furan-2-carboxamide structure

2034306-22-2 structure

Product Name:5-bromo-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]furan-2-carboxamide

CAS No:2034306-22-2

MF:C₁₂H₁₅BrN₄O₂

MW:327.177101373672

CID:5334129

Update Time:2025-06-08

5-bromo-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- 5-bromo-N-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)furan-2-carboxamide
- 5-bromo-N-[3-methyl-1-(1,2,4-triazol-1-yl)butan-2-yl]furan-2-carboxamide
- 5-bromo-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]furan-2-carboxamide
- Inchi： 1S/C12H15BrN4O2/c1-8(2)9(5-17-7-14-6-15-17)16-12(18)10-3-4-11(13)19-10/h3-4,6-9H,5H2,1-2H3,(H,16,18)
- InChI Key： SKOZCPBWPWKDLI-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(NC(CN2C=NC=N2)C(C)C)=O)O1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 316
XLogP3: 2.7
Topological Polar Surface Area: 73

5-bromo-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]furan-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6560-4237-2μmol	5-bromo-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]furan-2-carboxamide	2034306-22-2	2μmol	$57.0	2023-09-08
Life Chemicals	F6560-4237-5μmol	5-bromo-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]furan-2-carboxamide	2034306-22-2	5μmol	$63.0	2023-09-08
Life Chemicals	F6560-4237-10μmol	5-bromo-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]furan-2-carboxamide	2034306-22-2	10μmol	$69.0	2023-09-08
Life Chemicals	F6560-4237-20μmol	5-bromo-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]furan-2-carboxamide	2034306-22-2	20μmol	$79.0	2023-09-08
Life Chemicals	F6560-4237-1mg	5-bromo-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]furan-2-carboxamide	2034306-22-2	1mg	$54.0	2023-09-08
Life Chemicals	F6560-4237-2mg	5-bromo-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]furan-2-carboxamide	2034306-22-2	2mg	$59.0	2023-09-08
Life Chemicals	F6560-4237-3mg	5-bromo-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]furan-2-carboxamide	2034306-22-2	3mg	$63.0	2023-09-08
Life Chemicals	F6560-4237-4mg	5-bromo-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]furan-2-carboxamide	2034306-22-2	4mg	$66.0	2023-09-08
Life Chemicals	F6560-4237-5mg	5-bromo-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]furan-2-carboxamide	2034306-22-2	5mg	$69.0	2023-09-08
Life Chemicals	F6560-4237-10mg	5-bromo-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]furan-2-carboxamide	2034306-22-2	10mg	$79.0	2023-09-08

5-bromo-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]furan-2-carboxamide Related Literature

1. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
3. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
4. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
5. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381

Additional information on 5-bromo-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]furan-2-carboxamide

Research Brief on 5-bromo-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]furan-2-carboxamide (CAS: 2034306-22-2)

Recent studies on the compound 5-bromo-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]furan-2-carboxamide (CAS: 2034306-22-2) have highlighted its potential as a promising candidate in the field of medicinal chemistry. This molecule, characterized by its unique furan-2-carboxamide scaffold and 1,2,4-triazole moiety, has garnered attention for its potential applications in drug discovery, particularly in targeting infectious diseases and cancer.

The synthesis and structural characterization of this compound have been detailed in recent publications, emphasizing its stability and reactivity under physiological conditions. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its molecular structure and purity. The compound's ability to interact with specific biological targets, such as enzymes involved in microbial pathogenesis or tumor progression, has been a focal point of investigation.

In vitro studies have demonstrated significant inhibitory activity of 5-bromo-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]furan-2-carboxamide against a range of pathogens, including drug-resistant bacterial strains. The compound's mechanism of action appears to involve disruption of essential metabolic pathways, leading to microbial cell death. Additionally, preliminary data suggest its potential as an anticancer agent, with selective cytotoxicity observed in certain cancer cell lines.

Further research is underway to optimize the pharmacokinetic properties of this compound, including its bioavailability and metabolic stability. Computational modeling and structure-activity relationship (SAR) studies are being conducted to identify derivatives with enhanced efficacy and reduced toxicity. These efforts aim to advance the compound toward preclinical development, with the ultimate goal of translating these findings into therapeutic applications.

In conclusion, 5-bromo-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]furan-2-carboxamide represents a promising lead compound in the search for novel antimicrobial and anticancer agents. Continued research is essential to fully elucidate its therapeutic potential and address any challenges related to its development and clinical use.